Cas no 2680672-32-4 (benzyl N-(4,6-dichloro-2-hydroxy-2,3-dihydro-1H-inden-1-yl)-N-methylcarbamate)

• Product Name: benzyl N-(4,6-dichloro-2-hydroxy-2,3-dihydro-1H-inden-1-yl)-N-methylcarbamate
• CAS No: 2680672-32-4
• MF: C₁₈H₁₇Cl₂NO₃
• MW: 366.238483190537
• CID: 5621261
• PubChem ID: 165922270
• Update Time: 2025-10-30

benzyl N-(4,6-dichloro-2-hydroxy-2,3-dihydro-1H-inden-1-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28300504
• benzyl N-(4,6-dichloro-2-hydroxy-2,3-dihydro-1H-inden-1-yl)-N-methylcarbamate
• 2680672-32-4

• Inchi： 1S/C18H17Cl2NO3/c1-21(18(23)24-10-11-5-3-2-4-6-11)17-14-7-12(19)8-15(20)13(14)9-16(17)22/h2-8,16-17,22H,9-10H2,1H3
• InChI Key： VPAHIKDFIIESSK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1CC(C2N(C(=O)OCC1C=CC=CC=1)C)O)Cl

Computed Properties

• Exact Mass: 365.0585488g/mol
• Monoisotopic Mass: 365.0585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-(4,6-dichloro-2-hydroxy-2,3-dihydro-1H-inden-1-yl)-N-methylcarbamate

Comprehensive Overview of Benzyl N-(4,6-dichloro-2-hydroxy-2,3-dihydro-1H-inden-1-yl)-N-methylcarbamate (CAS No. 2680672-32-4)

Benzyl N-(4,6-dichloro-2-hydroxy-2,3-dihydro-1H-inden-1-yl)-N-methylcarbamate (CAS No. 2680672-32-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique indene core structure modified with dichloro and hydroxy substituents, coupled with a benzyl N-methylcarbamate moiety. Its structural complexity and functional group diversity make it a promising candidate for various applications, particularly in drug discovery and crop protection.

Recent trends in AI-driven drug discovery and sustainable agriculture have amplified interest in compounds like benzyl N-(4,6-dichloro-2-hydroxy-2,3-dihydro-1H-inden-1-yl)-N-methylcarbamate. Researchers are exploring its potential as a bioactive scaffold due to its ability to interact with biological targets such as enzymes and receptors. The presence of the dichloro and hydroxy groups enhances its binding affinity, while the carbamate functionality contributes to its metabolic stability.

From an SEO perspective, users frequently search for terms like "indene derivatives in drug development", "carbamate-based agrochemicals", and "CAS 2680672-32-4 applications". These queries reflect the growing demand for innovative compounds in life sciences. The compound's synthetic versatility also aligns with the rising interest in green chemistry and atom-efficient synthesis, making it a relevant topic for academic and industrial audiences alike.

Analytical characterization of benzyl N-(4,6-dichloro-2-hydroxy-2,3-dihydro-1H-inden-1-yl)-N-methylcarbamate typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its structural integrity and purity, which are critical for reproducibility in research. The compound's logP value and solubility profile are frequently discussed in ADME (Absorption, Distribution, Metabolism, Excretion) studies, addressing another common search intent among pharmacologists.

In agrochemical contexts, the dichloro-indene framework of this compound shows potential as a plant growth regulator or pesticide intermediate. Its mode of action may involve interference with hormonal pathways in pests, a hot topic given the increasing resistance to conventional pesticides. This aligns with search trends focusing on "next-generation crop protection chemicals" and "environmentally friendly pest control".

The synthetic route to CAS 2680672-32-4 often involves multistep organic transformations, including Friedel-Crafts alkylation, halogenation, and carbamate formation. Process chemists frequently optimize these steps to improve yield and reduce waste, responding to industry demands for cost-effective synthesis—a key phrase in patent literature and R&D discussions.

Safety assessments indicate that proper handling procedures should be followed for benzyl N-(4,6-dichloro-2-hydroxy-2,3-dihydro-1H-inden-1-yl)-N-methylcarbamate, though it doesn't fall under restricted categories. Material Safety Data Sheets (MSDS) emphasize standard laboratory precautions, addressing another common query about "chemical handling protocols". The compound's stability under various pH conditions is also a frequent subject of analytical studies.

Future research directions may explore structure-activity relationships (SAR) of this scaffold, particularly modifications to its hydroxy group or benzyl moiety. Such investigations could unlock novel applications in neurological disorders or anti-inflammatory therapies, areas where indene derivatives have shown historical promise. These possibilities correlate with trending searches about "emerging heterocyclic compounds in medicine".

In summary, benzyl N-(4,6-dichloro-2-hydroxy-2,3-dihydro-1H-inden-1-yl)-N-methylcarbamate represents a compelling case study in modern chemical research. Its multifaceted applications bridge pharmaceutical and agricultural sciences, while its structural features offer numerous opportunities for molecular optimization. As computational methods like molecular docking become more accessible, this compound's relevance in virtual screening campaigns is likely to increase further.